N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide

• IUPAC Name: N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H15N3O5S/c1-11-6-7-15(23)13(10-11)20-19(28)21-18(24)17-9-8-16(27-17)12-4-2-3-5-14(12)22(25)26/h2-10,23H,1H3,(H2,20,21,24,28)
• InChI Key: SORFLKHXFPTQHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide, also known as HCTF, is a chemical compound that has been extensively studied for its scientific research applications. It belongs to the class of furan derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide is not fully understood. However, it has been proposed that N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide exerts its effects by inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS). N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has also been found to activate the nuclear factor-erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has been found to possess various biochemical and physiological effects. It has been shown to inhibit the expression of pro-inflammatory cytokines, reduce the production of reactive oxygen species, induce apoptosis in cancer cells, and inhibit tumor growth in animal models. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has also been found to reduce the levels of lipid peroxidation and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

The advantages of using N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide in lab experiments include its low toxicity, high solubility in water, and ease of synthesis. However, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has some limitations, including its low stability under acidic conditions, which can lead to the formation of degradation products. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide is also sensitive to light and air, which can lead to the oxidation of the compound.

Future Directions

There are several future directions for further research on N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide. One area of research could focus on the development of new synthetic methods for the preparation of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide and its analogs. Another area of research could focus on the elucidation of the mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide and its effects on various signaling pathways. Additionally, further research could be conducted on the potential use of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide in the treatment of various diseases, including cancer, inflammation, and oxidative stress-related disorders.
Conclusion:
In conclusion, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide is a chemical compound that has been extensively studied for its scientific research applications. It possesses various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has been shown to inhibit the expression of pro-inflammatory cytokines, reduce the production of reactive oxygen species, induce apoptosis in cancer cells, and inhibit tumor growth in animal models. Further research is needed to fully understand the mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide and its potential use in the treatment of various diseases.

Scientific Research Applications

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has been extensively studied for its scientific research applications. It has been found to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the production of reactive oxygen species, which are known to play a role in the development of various diseases. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-5-(2-nitrophenyl)-2-furamide has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.